Cas no 72133-34-7 (5-(3-chlorophenoxy)pyridine-2-carboxylic acid)

• Product Name: 5-(3-chlorophenoxy)pyridine-2-carboxylic acid
• CAS No: 72133-34-7
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• MDL: MFCD01704396
• CID: 1752908
• PubChem ID: 3055226
• Update Time: 2025-10-21

5-(3-chlorophenoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-chlorophenoxy)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 5-(3-chlorophenoxy)-
• 5-(m-Chlorophenoxy)picolinic acid
• 5-(3-Chlorophenoxy)picolinicacid
• A1-56625
• Z1498961499
• 72133-34-7
• ND186P7
• Picolinic acid, 5-(m-chlorophenoxy)-
• DTXSID00222447
• AKOS017547839
• SCHEMBL11412089
• 5-(3-Chlorophenoxy)picolinic acid
• EN300-251801

• MDL： MFCD01704396
• Inchi： 1S/C12H8ClNO3/c13-8-2-1-3-9(6-8)17-10-4-5-11(12(15)16)14-7-10/h1-7H,(H,15,16)
• InChI Key： RBYCZLPCBDKRPG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1C=NC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 249.01934
• Monoisotopic Mass: 249.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 419.4±40.0 °C at 760 mmHg
• Flash Point: 207.4±27.3 °C
• PSA: 59.42
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(3-chlorophenoxy)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(3-chlorophenoxy)pyridine-2-carboxylic acid

Comprehensive Overview of 5-(3-chlorophenoxy)pyridine-2-carboxylic acid (CAS No. 72133-34-7): Properties, Applications, and Innovations

5-(3-chlorophenoxy)pyridine-2-carboxylic acid (CAS No. 72133-34-7) is a specialized organic compound with a unique molecular structure, combining a pyridine ring with a chlorophenoxy moiety. This heterocyclic carboxylic acid has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for bioactive molecules. The compound's CAS registry number 72133-34-7 serves as a critical identifier for researchers navigating chemical databases and regulatory documentation.

In recent years, the demand for pyridine derivatives like 5-(3-chlorophenoxy)pyridine-2-carboxylic acid has surged, particularly in the development of novel crop protection agents and pharmaceutical intermediates. Search engine analytics reveal growing queries about "sustainable synthesis methods for chlorophenoxy compounds" and "pyridine-carboxylic acid applications in drug discovery," reflecting the compound's relevance to current industrial trends. The 3-chlorophenoxy group in its structure contributes to enhanced lipophilicity, a property highly sought after in the design of membrane-permeable therapeutic candidates.

From a synthetic chemistry perspective, CAS 72133-34-7 demonstrates remarkable utility as a precursor for metal-organic frameworks (MOFs) and coordination polymers. Researchers have explored its chelating capabilities through the carboxylic acid functionality, with published studies highlighting its role in creating luminescent materials for sensor applications. This aligns with the increasing market interest in "functional materials for environmental monitoring," a frequently searched topic in materials science communities.

The compound's physicochemical properties—including its melting point (typically 158-162°C), solubility profile (moderate in polar organic solvents), and crystalline structure—make it particularly valuable for crystallography studies and polymorph screening. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry) are commonly employed for purity assessment, addressing another common search query: "analytical methods for pyridine carboxylic acid derivatives."

In pharmaceutical contexts, the 5-(3-chlorophenoxy)pyridine-2-carboxylate scaffold has shown promise in structure-activity relationship (SAR) studies for various therapeutic targets. Recent patent literature describes its incorporation into molecules with potential anti-inflammatory and kinase inhibitory activities, responding to the growing health sector demand for "new small molecule kinase inhibitors." The chlorine substitution pattern on the phenoxy ring allows for strategic modifications to optimize drug-like properties while maintaining metabolic stability.

Environmental considerations surrounding chlorinated organic compounds have prompted investigations into the biodegradation pathways of 72133-34-7. Cutting-edge research explores microbial degradation using specialized bacterial strains, addressing the popular search topic "green approaches to halogenated compound breakdown." Such studies contribute valuable data for environmental risk assessments and support the development of more sustainable chemical processes.

The commercial availability of 5-(3-chlorophenoxy)pyridine-2-carboxylic acid through specialty chemical suppliers has expanded significantly, with procurement inquiries often including terms like "high-purity pyridine carboxylic acids" and "custom synthesis of chlorophenoxy derivatives." Quality control specifications typically require ≥98% purity (by HPLC) with stringent limits on heavy metal contaminants, reflecting the compound's applications in sensitive research areas.

From a regulatory standpoint, proper handling of CAS 72133-34-7 requires standard laboratory precautions for organic acids, including appropriate personal protective equipment (PPE) and ventilation. Safety data sheets emphasize its stability under recommended storage conditions (typically room temperature in airtight containers), a practical consideration frequently searched by laboratory personnel.

Future research directions for this compound class may focus on its potential in catalysis and material science applications, particularly in developing novel ligand systems for transition metal catalysts. The intersection of these applications with the growing field of "sustainable chemistry" presents exciting opportunities for innovation, as evidenced by increasing academic and industrial interest in multifunctional organic building blocks.